Cas no 1476847-79-6 (4-[4-(bromomethyl)-2-thiazolyl]morpholine)

• Product Name: 4-[4-(bromomethyl)-2-thiazolyl]morpholine
• CAS No: 1476847-79-6
• MF: C₈H₁₁BrN₂OS
• MW: 263.154739618301
• CID: 2114173
• Update Time: 2023-11-19

4-[4-(bromomethyl)-2-thiazolyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(bromomethyl)-2-thiazolyl]Morpholine
• APSRSRSIZYFDDX-UHFFFAOYSA-N
• 4-(4-(bromomethyl)thiazol-2-yl)morpholine
• CID 82514880
• Morpholine, 4-[4-(bromomethyl)-2-thiazolyl]-
• 4-[4-(bromomethyl)-2-thiazolyl]morpholine

• Inchi： 1S/C8H11BrN2OS/c9-5-7-6-13-8(10-7)11-1-3-12-4-2-11/h6H,1-5H2
• InChI Key： APSRSRSIZYFDDX-UHFFFAOYSA-N
• SMILES： BrCC1=CSC(=N1)N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 53.6

Experimental Properties

• Density: 1.595±0.06 g/cm3(Predicted)
• Boiling Point: 371.9±52.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)